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Introduction

Oligomycin C is a macrolide antibiotic produced by Streptomyces diastatochromogenes. It is a
potent inhibitor of mitochondrial F1Fo ATP synthase (also known as Complex V), a key enzyme
in cellular energy metabolism. By binding to the Fo subunit, Oligomycin C blocks the proton
channel, thereby inhibiting oxidative phosphorylation and the production of ATP.[1][2] This
targeted disruption of mitochondrial function makes Oligomycin C an invaluable tool for
studying cellular metabolism, apoptosis, and the effects of ATP depletion.[3]

These application notes provide a detailed protocol for the preparation of Oligomycin C stock
solutions for use in cell culture experiments. Adherence to this protocol is crucial for achieving
accurate, reproducible, and reliable experimental results.

Quantitative Data Summary

The following table summarizes the key physicochemical and handling properties of
Oligomycin C.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1212486?utm_src=pdf-interest
https://www.benchchem.com/product/b1212486?utm_src=pdf-body
https://www.benchchem.com/product/b1212486?utm_src=pdf-body
https://www.cellsignal.com/products/activators-inhibitors/oligomycin/9996
https://toku-e.com/oligomycin-c/
https://www.benchchem.com/product/b1212486?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6727870/
https://www.benchchem.com/product/b1212486?utm_src=pdf-body
https://www.benchchem.com/product/b1212486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Experimental Protocol: Preparation of a 5 mM
Oligomycin C Stock Solution

This protocol details the steps to prepare a 5 mM stock solution of Oligomycin C in DMSO.
This concentration is a common starting point for subsequent dilutions to achieve the desired
working concentrations for cell culture experiments.

Materials:

Oligomycin C (lyophilized powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL)

Calibrated precision micropipettes and sterile filter tips

Analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

e Pre-calculation of Required Solvent Volume:
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o The goal is to prepare a 5 mM (0.005 mol/L) stock solution.

o Using the molecular weight of Oligomycin C (775.1 g/mol ), calculate the volume of
DMSO required to dissolve a specific mass of the compound.

o Formula: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))
o Example Calculation for 1 mg of Oligomycin C:

= Mass =0.001¢g

= Volume (L) = 0.001 g/ (0.005 mol/L * 775.1 g/mol ) = 0.000258 L

» Convert to microliters: 0.000258 L * 1,000,000 pL/L = 258 pL

o Therefore, to make a 5 mM stock solution, you will dissolve 1 mg of Oligomycin C in 258
uL of DMSO.

e Preparation:

o Equilibrate the vial of lyophilized Oligomycin C to room temperature before opening to
prevent condensation.

o Perform all steps in a sterile environment (e.g., a laminar flow hood) to maintain the
sterility of the stock solution.

o Carefully weigh out the desired amount of Oligomycin C (e.g., 1 mg) and transfer it to a
sterile microcentrifuge tube.

e Dissolution:

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO (e.g., 258
pL for 1 mg) to the microcentrifuge tube containing the Oligomycin C powder.

o Cap the tube securely.
e Mixing:

o Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.
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o Visually inspect the solution against a light source to ensure there are no visible
particulates. If dissolution is slow, gentle warming to 37°C or brief sonication can be
applied.[11]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

[1](6]

o Clearly label each aliquot with the compound name, concentration (5 mM), solvent
(DMSO), and date of preparation.

o Store the aliquots at -20°C, protected from light. The solution is stable for up to 3 months
under these conditions.[1][6]

Application in Cell Culture
o Preparation of Working Solution:
o When ready to use, thaw a single aliquot of the 5 mM stock solution at room temperature.

o Dilute the stock solution in your complete cell culture medium to the final desired working
concentration (typically 0.5 uM to 10 pM).[10]

o Example Dilution for a 5 pM working solution: To prepare 1 mL of a 5 uM working solution,
add 1 pL of the 5 mM stock solution to 999 pL of cell culture medium (a 1:1000 dilution).
[11]

¢ Vehicle Control:

o ltis critical to include a vehicle control in your experiments. This consists of treating cells
with the same final concentration of DMSO as is present in the highest concentration of
your Oligomycin C working solution.[11] This ensures that any observed effects are due
to the compound and not the solvent.

Visualization
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Caption: Workflow for preparing Oligomycin C stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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